Cas no 864926-88-5 (ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

Ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is a heterocyclic compound featuring a fused thienopyridine core with functionalized substituents, including a cyano group, acetamido moiety, and an ethyl ester. This structure offers versatility in synthetic applications, particularly in medicinal chemistry, where it may serve as a key intermediate for biologically active molecules. The presence of multiple reactive sites enables further derivatization, facilitating the development of novel pharmacophores. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multi-step synthesis. The compound's well-defined molecular framework makes it valuable for structure-activity relationship (SAR) studies in drug discovery.
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate structure
864926-88-5 structure
Product Name:ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
CAS No:864926-88-5
MF:C13H15N3O3S
MW:293.34150147438
CID:5920461
PubChem ID:4421820
Update Time:2025-07-10

ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-acetamido-3-cyano-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate
    • Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 2-(acetylamino)-3-cyano-4,7-dihydro-, ethyl ester
    • F1298-0313
    • 864926-88-5
    • ethyl 2-acetamido-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
    • ethyl 2-acetamido-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
    • SR-01000011254
    • AKOS024604429
    • ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
    • SR-01000011254-1
    • ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
    • Inchi: 1S/C13H15N3O3S/c1-3-19-13(18)16-5-4-9-10(6-14)12(15-8(2)17)20-11(9)7-16/h3-5,7H2,1-2H3,(H,15,17)
    • InChI Key: VIUVLBZYWIKMQO-UHFFFAOYSA-N
    • SMILES: C1N(C(OCC)=O)CCC2C(C#N)=C(NC(C)=O)SC1=2

Computed Properties

  • Exact Mass: 293.08341252g/mol
  • Monoisotopic Mass: 293.08341252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 541.9±50.0 °C(Predicted)
  • pka: 13.65±0.20(Predicted)

ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1298-0313-2μmol
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
864926-88-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1298-0313-5μmol
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
864926-88-5 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1298-0313-10μmol
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
864926-88-5 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1298-0313-20μmol
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
864926-88-5 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1298-0313-1mg
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
864926-88-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1298-0313-2mg
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
864926-88-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1298-0313-3mg
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
864926-88-5 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1298-0313-4mg
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
864926-88-5 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1298-0313-5mg
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
864926-88-5 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1298-0313-10mg
ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
864926-88-5 90%+
10mg
$79.0 2023-05-17

Additional information on ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Introduction to Ethyl 3-Cyano-2-Acetamido-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-6-Carboxylate (CAS No. 864926-88-5)

Ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864926-88-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thienopyridine core and functional groups such as a cyano group and an acetamido group. These structural elements contribute to its potential therapeutic applications and biological activities.

The thienopyridine scaffold is well-known for its biological significance, particularly in the development of antiplatelet agents and anticancer drugs. The presence of the cyano group and acetamido group further enhances the compound's pharmacological profile by modulating its interactions with biological targets. Recent studies have explored the potential of this compound in various therapeutic areas, including cardiovascular diseases and cancer.

One of the key areas of research involving ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is its antiplatelet activity. Thienopyridines are a class of drugs that inhibit platelet aggregation by blocking the P2Y12 receptor on platelets. This mechanism of action makes them valuable in the prevention of thrombotic events such as myocardial infarction and stroke. Studies have shown that this compound exhibits potent antiplatelet effects, making it a promising candidate for further development in this area.

In addition to its antiplatelet properties, ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate has also been investigated for its anticancer potential. The thienopyridine core has been associated with antiproliferative activities against various cancer cell lines. The cyano and acetamido groups may enhance these activities by influencing the compound's ability to interact with specific cellular targets. Preclinical studies have demonstrated that this compound can inhibit the growth of cancer cells through multiple mechanisms, including apoptosis induction and cell cycle arrest.

The synthesis of ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate involves a series of well-defined chemical reactions. The process typically begins with the formation of the thienopyridine core through a condensation reaction between appropriate starting materials. Subsequent steps involve the introduction of the cyano and acetamido groups through selective functionalization reactions. The overall synthetic route is designed to ensure high yields and purity of the final product.

The physicochemical properties of ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate are crucial for its pharmaceutical applications. These properties include solubility, stability, and bioavailability. Research has shown that this compound exhibits favorable solubility in both aqueous and organic solvents, which is essential for its formulation into various dosage forms such as tablets and injections. Additionally, its stability under different conditions ensures that it remains effective during storage and administration.

To further understand the biological activities of ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate, extensive in vitro and in vivo studies have been conducted. In vitro assays have demonstrated its ability to inhibit platelet aggregation and induce apoptosis in cancer cells. In vivo studies using animal models have confirmed these findings and provided insights into its pharmacokinetic properties. These studies have shown that the compound has good oral bioavailability and a favorable safety profile.

The potential clinical applications of ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate are being actively explored through clinical trials. Phase I trials have been initiated to evaluate its safety and tolerability in humans. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. Further clinical trials are planned to assess its efficacy in treating cardiovascular diseases and cancer.

In conclusion, ethyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864926-88-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of drug discovery in these fields.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd